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An In-depth Technical Guide to Sporol
For Researchers, Scientists, and Drug Development Professionals

Introduction
Initial searches for "Sporol" reveal a degree of ambiguity, with the term being associated with

multiple distinct products. PubChem lists a chemical entity named Sporol with the molecular

formula C15H22O4.[1] Concurrently, "Sporol" is also identified as a brand name for sporicidal

disinfectants, which are chemical agents designed to eliminate bacterial and fungal spores,

crucial for maintaining aseptic conditions in pharmaceutical and biotechnology cleanrooms.[2]

Additionally, the term "Sporol" has been linked to products containing active ingredients like

itraconazole, an antifungal agent, as well as disinfectant solutions containing ethanol and

isopropanol. Given the varied contexts, this guide will focus on the properties of sporicidal

disinfectants, a common application of products bearing the "Sporol" name, and will also detail

the properties of the specific chemical compound "Sporol" as identified by its molecular

formula.

Part 1: Sporol as a Sporicidal Disinfectant
Sporicidal disinfectants are essential for microbial control in sterile environments. Their efficacy

lies in their ability to penetrate the resilient outer layers of bacterial spores.[2] The active

ingredients in these disinfectants determine their physical and chemical properties, as well as

their mechanism of action.
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Common Active Ingredients and Their Properties
The most prevalent active ingredients in sporicidal disinfectants are alcohols (isopropanol and

ethanol), aldehydes (glutaraldehyde), and oxidizing agents (hydrogen peroxide, peracetic acid,

and sodium hypochlorite).[2][3]
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60.1 g/mol
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g/mol
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Colorless
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Colorless
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liquid

Boiling

Point
82.6 °C 78.37 °C

187-189 °C

(decompos

es)

150.2 °C 105 °C

101 °C

(decompos

es)

Density
0.786

g/cm³[4]

0.789

g/cm³
1.06 g/mL 1.45 g/cm³

1.0375

g/mL
1.11 g/mL

Solubility in

Water
Miscible Miscible Miscible Miscible Miscible Miscible

Flash Point 12 °C 13 °C 71 °C
Not

flammable
40.5 °C

Not

flammable

Mechanism of Action
The sporicidal activity of these agents stems from their ability to disrupt essential cellular

components.
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Alcohols (Isopropanol, Ethanol): These compounds denature proteins, which is a process

accelerated in the presence of water.[5] They are effective against vegetative bacteria, fungi,

and viruses but are not sporicidal.[5]

Aldehydes (Glutaraldehyde): These agents alkylate sulfhydryl, hydroxyl, carboxyl, and amino

groups of proteins and nucleic acids, leading to microbial death. They are effective against a

wide range of microorganisms, including spores.[3]

Oxidizing Agents (Hydrogen Peroxide, Peracetic Acid, Sodium Hypochlorite): These

compounds work by producing reactive oxygen species, such as hydroxyl free radicals, that

damage lipids, proteins, and DNA.[5][6] They are potent sporicides.[3][6]

Experimental Protocols
Protocol for Determining Sporicidal Efficacy (Suspension Test)

Preparation of Spore Suspension: A standardized suspension of a known spore-forming

bacterium (e.g., Bacillus subtilis) is prepared and its concentration is determined.

Exposure: A defined volume of the spore suspension is mixed with the disinfectant solution

at a specified concentration and temperature.

Contact Time: The mixture is incubated for a series of predetermined contact times.

Neutralization: At each time point, an aliquot of the mixture is transferred to a neutralizing

broth to inactivate the disinfectant.

Enumeration: The number of surviving spores is determined by plating the neutralized

samples onto a suitable growth medium.

Calculation: The log reduction in spore count is calculated for each contact time to determine

the sporicidal efficacy.

Signaling Pathways and Workflows
The mechanism of action of sporicidal agents can be visualized as a workflow leading to

microbial inactivation.
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Caption: Workflow of a sporicidal agent leading to spore inactivation.

Part 2: The Chemical Compound Sporol (C15H22O4)
PubChem provides information on a specific chemical compound named Sporol.

Physical and Chemical Properties
Property Value

Molecular Formula C15H22O4

Molecular Weight 266.33 g/mol

Computed Properties

    XLogP3-AA 2.4

    Hydrogen Bond Donor Count 2

    Hydrogen Bond Acceptor Count 4

    Rotatable Bond Count 3

    Exact Mass 266.15180959 g/mol

    Monoisotopic Mass 266.15180959 g/mol

    Topological Polar Surface Area 66.8 Å²

    Heavy Atom Count 19

    Formal Charge 0

    Complexity 425

Data sourced from PubChem CID 71356032.
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As this appears to be a less common research chemical, detailed experimental protocols and

signaling pathway information are not readily available in the public domain. Researchers

interested in this specific compound would likely need to consult specialized chemical suppliers

or perform de novo experimental characterization.

Conclusion
The term "Sporol" can refer to both a specific chemical compound and a class of sporicidal

disinfectants. For researchers and drug development professionals, it is crucial to distinguish

between these contexts. While sporicidal disinfectants are well-characterized with established

mechanisms of action, the specific compound C15H22O4 is less documented. This guide

provides a foundational understanding of the physical and chemical properties relevant to both

interpretations of "Sporol," offering a starting point for further investigation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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